Cas no 1806791-85-4 (4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1806791-85-4
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4810865
• Update Time: 2025-06-30

4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-4-2-3(14)5(7(9)10)6(15-4)8(11,12)13/h2,7H,1H3,(H2,14,15)
• InChI Key： OZNRPWQLWZKPHZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1C(F)(F)F)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806791-85-4) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with an amino group, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of the amino group enhances the compound's basicity and reactivity, while the difluoromethyl and trifluoromethyl groups provide enhanced lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is its use as a lead compound in the development of new antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for further development in oncology.

The pharmacokinetic properties of 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine have been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic accessibility, 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine can be synthesized using well-established methods in organic chemistry. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the substituents, and final functionalization to introduce the amino group. The availability of efficient synthetic routes ensures that this compound can be produced on a large scale for further research and development.

The potential applications of 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine extend beyond antiviral and anticancer therapies. Recent studies have explored its use as a lead compound for developing new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems makes it an attractive candidate for further investigation in these areas.

In conclusion, 4-Amino-3-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806791-85-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacokinetic properties and low toxicity, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, underscoring its significance in the field.